molecular formula C6H11NO2 B14005490 2-Methoxycyclobutane-1-carboxamide

2-Methoxycyclobutane-1-carboxamide

Cat. No.: B14005490
M. Wt: 129.16 g/mol
InChI Key: ITPYQFKYJNSPBT-UHFFFAOYSA-N
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Description

2-Methoxycyclobutane-1-carboxamide is a cyclobutane derivative featuring a methoxy group (-OCH₃) at the 2-position and a carboxamide (-CONH₂) group at the 1-position. The cyclobutane ring introduces significant ring strain (~110 kJ/mol), which influences its reactivity and physical properties.

Properties

Molecular Formula

C6H11NO2

Molecular Weight

129.16 g/mol

IUPAC Name

2-methoxycyclobutane-1-carboxamide

InChI

InChI=1S/C6H11NO2/c1-9-5-3-2-4(5)6(7)8/h4-5H,2-3H2,1H3,(H2,7,8)

InChI Key

ITPYQFKYJNSPBT-UHFFFAOYSA-N

Canonical SMILES

COC1CCC1C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Synthetic Yields : The photoredox method in yields 67%, likely due to steric hindrance from the bulky cyclohexyl group. In contrast, the simpler acid-base reaction in achieves 80% yield .
  • Physical State : Bulky substituents (e.g., cyclohexyl) favor liquid/oil states, while ionic derivatives (e.g., hydrochloride salts) form solids .

Spectroscopic and Reactivity Comparisons

Table 2: Spectral Data of Cyclobutane Derivatives
Compound Name Key ¹H-NMR Peaks (δ, ppm) IR (cm⁻¹) HRMS (m/z) Reference
Methyl 1-(((2S,5R)-2-isopropyl-5-methylcyclohexyl)methyl)cyclobutane-1-carboxylate Cyclobutane protons: 2.5–3.0 (m) C=O stretch: ~1730 [M+H]⁺: Calculated
Methyl 1-(methylamino)cyclobutanecarboxylate hydrochloride NH: 9.10 (brs); Cyclobutane: 2.31–2.56 (m) N/A N/A

Key Observations :

  • ¹H-NMR: Cyclobutane protons typically resonate between δ 2.3–3.0 ppm due to ring strain. The methylamino derivative shows a broad singlet at δ 9.10 ppm, indicative of NH protons in a salt form .
  • Reactivity : The strained cyclobutane ring undergoes selective ring-opening or functionalization. For example, photoredox catalysis enables radical-based modifications, as seen in .

Functional Group Impact on Properties

  • Methoxy vs. In contrast, ester groups (e.g., in ) are electron-withdrawing, increasing susceptibility to nucleophilic substitution .
  • Carboxamide vs. Amino Groups: The carboxamide group enhances hydrophilicity and hydrogen-bonding capacity compared to amino or ester analogs, which may influence bioavailability in pharmaceutical contexts .

Cyclobutane vs. Cyclopentane Derivatives

The cyclopentane analog in (Reference Example 87) exhibits reduced ring strain (~25 kJ/mol), leading to higher thermal stability but lower reactivity in ring-opening reactions compared to cyclobutane derivatives .

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